N-methyl-4-nitro-1-(2-pyridinyl)-1H-pyrazol-5-amine

• IUPAC Name: N-methyl-4-nitro-2-pyridin-2-ylpyrazol-3-amine
• InChI: InChI=1S/C9H9N5O2/c1-10-9-7(14(15)16)6-12-13(9)8-4-2-3-5-11-8/h2-6,10H,1H3
• InChI Key: ICJYIVZXMUSLDI-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(C=NN1C2=CC=CC=N2)[N+](=O)[O-]
• Molecular Formula: C9H9N5O2
• DSSTOX Substance ID: DTXSID201222904
• Molecular Weight: 219.20 g/mol
• CAS RN: 321522-18-3

Description

N-methyl-4-nitro-1-(2-pyridinyl)-1H-pyrazol-5-amine, often referred to as MNPP, is an organic compound that is used in a variety of scientific applications. It is a heterocyclic compound composed of a nitrogen atom, a methyl group, and a nitro group. MNPP is used in various research and laboratory applications, as well as in the synthesis of other compounds.

Scientific Research Applications

Chemical Synthesis and Material Science

N-methyl-4-nitro-1-(2-pyridinyl)-1H-pyrazol-5-amine serves as a precursor or intermediate in the synthesis of complex organic molecules. For instance, it has been utilized in the synthesis of highly functionalized pyrazolo[3,4-b]pyridines, showcasing its role in facilitating the creation of novel organic compounds through domino reactions involving the formation of multiple bonds in a one-pot operation (Gunasekaran, Prasanna, & Perumal, 2014).

Molecular Design and Energetic Materials

This compound also contributes to the molecular design of energetic materials. Research on its derivatives, such as pyrazolo and triazolo pyridines, involves investigating their geometric structures, electronic structures, and detonation properties. These studies aim to evaluate the potential of these compounds as high-energy density materials, comparing their performance to known explosives like RDX and HMX (Ravi, Gore, Venkatesan, Tewari, & Sikder, 2010).

Antimicrobial and Antioxidant Properties

The derivatives of N-methyl-4-nitro-1-(2-pyridinyl)-1H-pyrazol-5-amine have been explored for their antimicrobial and antioxidant properties. Studies have synthesized and characterized various pyrazole derivatives, assessing their biological activity against pathogens and their potential as radical scavengers. These investigations contribute to the understanding of the pharmacophore sites responsible for these activities, which is crucial for the development of new antimicrobial and antioxidant agents (Titi, Messali, Alqurashy, Touzani, Shiga, Oshio, Fettouhi, Rajabi, Almalki, & Ben Hadda, 2020).

Crystallography and Structural Analysis

The compound and its derivatives are subjects of crystallographic studies to understand their molecular structures and intramolecular interactions. Such research provides insights into the impact of intramolecular hydrogen bonding on the reactivity and cyclization processes of pyrazole derivatives. These studies are crucial for designing compounds with desired physical and chemical properties for various applications (Szlachcic, Uchacz, Gryl, Danel, Wojtasik, Kolek, Jarosz, & Stadnicka, 2020).

Catalysis and Green Chemistry

N-methyl-4-nitro-1-(2-pyridinyl)-1H-pyrazol-5-amine is involved in the development of novel catalysts for organic synthesis. Research in this area focuses on designing and synthesizing nanomagnetic catalysts with functional tags derived from this compound. These catalysts are used in one-pot multi-component reactions, highlighting the move towards more sustainable and efficient synthetic methodologies (Afsar, Zolfigol, Khazaei, Alonso, Khoshnood, Bayat, & Asgari, 2018).